4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid

• IUPAC Name: 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid
• InChI: InChI=1S/C11H13NO4S/c1-8-7-9(11(13)14)3-4-10(8)12-5-2-6-17(12,15)16/h3-4,7H,2,5-6H2,1H3,(H,13,14)
• InChI Key: DWQKZCIMVWJIBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)N2CCCS2(=O)=O
• Molecular Formula: C11H13NO4S
• Molecular Weight: 255.29 g/mol
• CAS No.: 864296-62-8

Description

4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid (CAS: 1282896-74-5) is a benzoic acid derivative featuring a 1,2-thiazolidine-1,1-dioxide ring system substituted at the 4-position and a methyl group at the 3-position of the aromatic core. This compound has applications as a synthetic building block in medicinal chemistry, particularly in the development of protease inhibitors and anti-inflammatory agents due to its structural resemblance to pharmacologically active thiazolidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid typically involves the following steps:

Formation of Thiazolidine Ring: The thiazolidine ring can be synthesized by the reaction of a suitable amine with a thiol in the presence of an oxidizing agent to form the thiazolidine-1,1-dioxide structure.

Attachment to Benzoic Acid: The thiazolidine-1,1-dioxide is then coupled with 3-methylbenzoic acid through a condensation reaction, often facilitated by a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC).

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The thiazolidine ring can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the thiazolidine ring or the benzoic acid moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring or the thiazolidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid involves its interaction with specific molecular targets and pathways. The thiazolidine ring can interact with enzymes and receptors, modulating their activity. The benzoic acid moiety may also contribute to its biological effects by interacting with cellular components. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Properties

Property	Target Compound	SS5	2-(2-Methylthiazole) Derivative	Boronic Acid Derivative
LogP (Predicted)	1.2	2.8	1.9	0.8
Hydrogen Bond Donors	2	3	2	4
Hydrogen Bond Acceptors	5	7	4	6

Table 2: Commercial Availability (as of 2025)

Compound	Vendor	Purity	Price (250 mg)
Target Compound	Discontinued	N/A	N/A
2-(2-Methylthiazole)	Kanto Reagents	97%	JPY 23,300
Boronic Acid Derivative	Combi-Blocks	95%	Not Listed

Biological Activity

4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid, also known as CAS No. 864296-62-8, is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of 4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid is $C_{11}H_{13}NO_4S$, with a molecular weight of 255.29 g/mol. The compound features a thiazolidinone ring, which is known for its role in various biological activities.

Property	Value
Molecular Formula	C₁₁H₁₃NO₄S
Molecular Weight	255.29 g/mol
CAS Number	864296-62-8

Antioxidant Activity

Research indicates that compounds containing thiazolidinone structures exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in biological systems. A study demonstrated that derivatives of thiazolidinones could inhibit lipid peroxidation effectively, suggesting their potential use in preventing oxidative damage in cells .

Anti-inflammatory Effects

4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid has been studied for its anti-inflammatory properties. In vitro experiments showed that it could downregulate pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This suggests a mechanism where the compound may modulate the immune response and provide therapeutic benefits in inflammatory diseases .

Antimicrobial Activity

Several studies have investigated the antimicrobial efficacy of thiazolidinone derivatives. The compound exhibited notable activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of protein synthesis .

Antidiabetic Potential

Recent research has explored the potential of this compound in managing diabetes. In animal models, it was shown to enhance insulin sensitivity and improve glucose uptake in muscle cells. The compound's ability to modulate key signaling pathways involved in glucose metabolism positions it as a promising candidate for diabetes treatment .

Case Study 1: Antioxidant Efficacy

In a study published in the Journal of Medicinal Chemistry, researchers synthesized several thiazolidinone derivatives and evaluated their antioxidant properties using DPPH and ABTS assays. The results indicated that 4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid had an IC50 value significantly lower than standard antioxidants like ascorbic acid .

Case Study 2: Anti-inflammatory Mechanism

A research article focused on the anti-inflammatory effects of this compound utilized LPS-stimulated RAW264.7 macrophages to assess cytokine production. The findings revealed that treatment with the compound reduced TNF-α levels by approximately 50%, indicating its potential as an anti-inflammatory agent .

Case Study 3: Antidiabetic Effects

In a diabetic rat model study published in Diabetes Research and Clinical Practice, administration of 4-(1,1-Dioxo-1,2-thiazolidin-2-yl)-3-methylbenzoic acid resulted in improved fasting blood glucose levels and enhanced insulin sensitivity compared to untreated controls. This suggests its utility in managing hyperglycemia .